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Compound of Interest

Compound Name: Phenyl 3-methoxybenzoate
CAS No.: 65853-67-0
Cat. No.: B1297528
Get Quote
. J

CAS: 65853-67-0 Formula: C14H1203 Molecular Weight: 228.24 g/mol Synonyms: Phenyl m-
anisate; 3-Methoxybenzoic acid phenyl ester[1]

Executive Summary

Phenyl 3-methoxybenzoate is a functionalized aromatic ester used primarily as an
intermediate in the synthesis of biaryl ethers, liquid crystals, and pharmaceutical precursors.[2]
While often handled as a stable solid or viscous liquid, its safety profile is dominated by its
hydrolytic instability. Upon contact with moisture, strong bases, or metabolic enzymes
(esterases), it cleaves to release Phenol (a systemic toxin and corrosive) and 3-
Methoxybenzoic acid.

This guide provides a self-validating safety framework for researchers, focusing on the "Phenol
Latency" hazard—the risk that a seemingly benign ester exposure evolves into a phenolic
chemical burn.

Part 1: Physicochemical Profile & Hazard
Identification
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Structural & Reactivity Analysis

Phenyl 3-methoxybenzoate consists of a phenol group esterified with 3-methoxybenzoic acid.
[1] The electron-donating methoxy group at the meta position influences the stability of the
ester bond, but the primary safety concern is the leaving group capability of the phenoxide ion.

Key Hazard Mechanism: Hydrolysis Unlike simple alkyl esters (e.g., methyl benzoate), phenyl
esters are "masked" phenols. In biological systems or basic agueous media, the ester bond
breaks, releasing free phenol.

Decomposition Pathway (DOT Visualization):

Phenyl 3-methoxybenzoate
(Lipophilic, Absorbs through skin)

Byproduct 3-Methoxybenzoic Acid
(Irritant)

Cleavage

PHENOL (Toxic/Corrosive)

Hydrolysis Agent | - ———————-——"- Systemic Absorption Risk
(H20 / OH- / Esterases)

Click to download full resolution via product page

Figure 1: Hydrolytic decomposition pathway showing the release of toxic phenol.[1]

GHS Classification (Inferred via SAR¥)

Based on Structure-Activity Relationships (SAR) with Phenyl Benzoate and Phenol.[1]
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Hazard Category Signal Word Hazard Statement Mechanism
o ] H302: Harmful if Release of phenol in
Acute Toxicity (Oral) Warning
swallowed Gl tract.[1]
] o ] H315: Causes skin Phenolic degradation
Skin Irritation Warning S )
irritation on skin surface.[1]
o ] H319: Causes serious  Acidic/Phenolic
Eye Irritation Warning o ]
eye irritation hydrolysis products.[1]
) Phenols are highly
] o ] H400: Very toxic to _
Aquatic Toxicity Warning toxic to

aquatic life o
fish/invertebrates.[1]

Part 2: Exposure Controls & Personal Protection
(PPE)[4]
Respiratory Protection

The compound has low volatility in its ester form, but heating releases vapors containing

phenol and the ester itself.
» Standard Handling: Chemical Fume Hood (Face velocity > 0.5 m/s).

o Spill/Aerosol: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. The
"Acid Gas" component is critical to capture potential acidic hydrolysis byproducts.

Dermal Protection (Critical)

Standard nitrile gloves provide incidental splash protection but are permeable to phenols and

aromatic esters over time.

» Routine Handling: Double-gloving with Nitrile (minimum 0.11 mm thickness). Change

immediately upon contamination.[3][4]

e High-Risk (Spills/Synthesis):Laminate Film (e.g., Silver Shield/4H) gloves are required.
These provide >4 hours breakthrough time against aromatics, whereas nitrile may fail in <15

minutes.
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Self-Validating Safety Check

Before handling, perform the "Smell & pH Check™:

o Olfactory: If the container smells strongly "medicinal” or sweet/tarry (distinct from the mild
ester odor), significant hydrolysis to phenol has occurred. Handle with extreme caution.

e pH Test: Dissolve a micro-spatula tip of the solid in 1 mL neutral water/methanol (1:1). Check
pH. If pH < 5, free acid and phenol are present.

Part 3: Operational Protocols
Synthesis & Handling Workflow

The synthesis typically involves reacting 3-methoxybenzoyl chloride with phenol. This
generates HCI and requires careful quenching.

Protocol: Safe Weighing and Transfer

e Preparation: Place the balance inside the fume hood or use a localized powder containment
hood.

o Tools: Use disposable antistatic weighing boats. Do not use metal spatulas if the compound
appears moist (corrosion risk); use PTFE-coated spatulas.

o Transfer: Dissolve the solid immediately in the reaction solvent (e.g., DCM or Toluene) to
reduce dust hazard.

Protocol: Quenching Unreacted Phenol (Post-Synthesis) Why: The crude product often
contains unreacted phenol, which is more hazardous than the product.

e Wash 1: Wash organic layer with 2M NaOH (cold). This converts phenol to water-soluble
sodium phenoxide (

)[1]

» Validation: Check the aqueous layer pH. It must remain >12 to ensure phenol stays
deprotonated and in the water phase.
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¢ Wash 2: Wash with brine to remove excess base.

Operational Logic Diagram
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Figure 2: Operational workflow ensuring integrity checks and spill contingencies.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1297528/docs?utm_src=pdf-body-img#technical-guide-safe-handling-and-operational-protocols-for-phenyl-3-methoxybenzoate-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Part 4: Emergency Response & First Aid[7]

The "PEG Protocol": Because this compound degrades to phenol, water alone is insufficient for
skin decontamination (phenol is lipophilic and penetrates deeper with water).

o Skin Contact:
o Step 1: Blot excess chemical with dry gauze (do not rub).

o Step 2: Immediately swab the area with Polyethylene Glycol 300 or 400 (PEG-300/400) or
a mixture of PEG and methylated spirits. PEG solubilizes phenol and extracts it from the
skin.

o Step 3: Wash with copious water only after PEG treatment.
e Eye Contact:

o Flush with water for 15 minutes.[5][6][7] Do not use PEG in eyes.[4][7] Seek immediate
ophthalmological support.

 Ingestion:

o Do NOT induce vomiting (corrosive risk). Administer 150-200 mL of water or milk to dilute.

Part 5: Waste Disposal

 Classification: Hazardous Organic Waste (Phenolic).

e Segregation: Do not mix with strong oxidizers (e.g., nitric acid, permanganates) as the
methoxy group on the aromatic ring activates it toward electrophilic aromatic
substitution/oxidation, potentially causing exothermic runaways.

» Destruction (Lab Scale): For small quantities (<5g), hydrolysis in 10% NaOH at 60°C for 4
hours converts the ester to Sodium 3-methoxybenzoate and Sodium Phenoxide. This
solution can then be neutralized and disposed of as agqueous phenolic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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